REACTION_SMILES
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[Br:1][C:2]1=[C:7]([OH:8])[CH2:6][C:5]([c:9]2[cH:10][cH:11][cH:12][cH:13][cH:14]2)([c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[O:4][C:3]1=[O:21].[CH2:32]1[CH2:33][CH2:34][NH:35][CH2:36][CH2:37]1.[CH:22]([CH3:23])([CH3:24])[c:25]1[c:26]([SH:31])[cH:27][cH:28][cH:29][cH:30]1.[Cl:38][CH2:39][Cl:40]>>[C:2]1([S:31][c:26]2[c:25]([CH:22]([CH3:23])[CH3:24])[cH:30][cH:29][cH:28][cH:27]2)=[C:7]([OH:8])[CH2:6][C:5]([c:9]2[cH:10][cH:11][cH:12][cH:13][cH:14]2)([c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[O:4][C:3]1=[O:21]
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Name
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O=C1OC(c2ccccc2)(c2ccccc2)CC(O)=C1Br
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1OC(c2ccccc2)(c2ccccc2)CC(O)=C1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCNCC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)c1ccccc1S
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Type
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product
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Smiles
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CC(C)c1ccccc1SC1=C(O)CC(c2ccccc2)(c2ccccc2)OC1=O
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |